molecular formula C9H9NO2 B3181136 3-(Pyridin-2-yl)dihydrofuran-2(3H)-one CAS No. 5520-38-7

3-(Pyridin-2-yl)dihydrofuran-2(3H)-one

Cat. No. B3181136
CAS RN: 5520-38-7
M. Wt: 163.17 g/mol
InChI Key: FMPLFAONIATJEZ-UHFFFAOYSA-N
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Description

Synthesis Analysis

  • Dess–Martin Periodinane Mediated Ring Expansion : The 2,2-bis(pyridin-2-yl amino)cyclobutanols undergo ring expansion to yield the target 5-(pyridin-2-ylamino)dihydrofuran-2(3H)-ones .

Scientific Research Applications

Synthesis Methods

  • Regio- and Diastereoselective Synthesis : A method for synthesizing a variety of fused trans-2,3-dihydrofuran derivatives, including those related to 3-(Pyridin-2-yl)dihydrofuran-2(3H)-one, has been developed. This process uses an aromatic aldehyde, a cyclic β-diketo compound, and a pyridinium ylide in an aqueous medium, emphasizing environmentally acceptable practices without the need for organic solvents (Khan, Lal, & Basha, 2013).

  • Diastereoselective Synthesis with Pyridinium Ylide : Another efficient synthetic procedure utilizes pyridinium ylide for the preparation of fused 2,3-dihydrofuran derivatives, achieved via a one-pot, two-step tandem reaction starting from pyridine, aromatic aldehyde, dimedone, or 4-hydroxycoumarin (Wang, Hou, Hui, & Yan, 2009).

Chemical Transformations

  • Conversion into Dihydrofuranones : A protocol for preparing 5-(pyridin-2-ylamino)dihydrofuran-2(3H)-ones involves a catalyst-free synthesis of 2,2-bis(pyridin-2-ylamino)cyclobutanols followed by ring expansion mediated by Dess-Martin periodinane (Ghisu et al., 2017).

  • Complexation to Cadmium(II) : The compound forms complexes with metals, as demonstrated in a study where 2-pyridinecarbaldehyde reacted with N-(2-aminoethyl)propane-1,3-diamine to form a tetradentate ligand that complexed with cadmium(II), highlighting its potential in coordination chemistry (Hakimi et al., 2013).

properties

IUPAC Name

3-pyridin-2-yloxolan-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9NO2/c11-9-7(4-6-12-9)8-3-1-2-5-10-8/h1-3,5,7H,4,6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FMPLFAONIATJEZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC(=O)C1C2=CC=CC=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

163.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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